Cas no 1270340-63-0 (5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile)

• Product Name: 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile
• CAS No: 1270340-63-0
• MF: C₉H₆F₄N₂
• MW: 218.150955677032
• CID: 5948601
• PubChem ID: 77128160
• Update Time: 2025-06-11

5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-(1-amino-2,2,2-trifluoroethyl)-2-fluoro-
• 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile
• EN300-1932371
• 1270340-63-0

• Inchi： 1S/C9H6F4N2/c10-7-2-1-5(3-6(7)4-14)8(15)9(11,12)13/h1-3,8H,15H2
• InChI Key： RETWHVFQEJKKQK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(N)C(F)(F)F)=CC=C1F

Computed Properties

• Exact Mass: 218.04671085g/mol
• Monoisotopic Mass: 218.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 260.8±40.0 °C(Predicted)
• pka: 5.60±0.10(Predicted)

Additional information on 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile

Introduction to 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile (CAS No. 1270340-63-0)

5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile, identified by the chemical compound code CAS No. 1270340-63-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of fluorinated benzonitrile derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and an amino group at specific positions, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile involves a series of carefully orchestrated chemical reactions that highlight the importance of fluorine chemistry in modern drug development. The introduction of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the case of this compound, the trifluoroethyl group and the amino substituent play crucial roles in determining its interaction with biological systems. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such fluorinated compounds, which is essential for both academic research and industrial applications.

One of the most compelling aspects of 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile is its potential as a building block for the development of novel pharmaceutical agents. The benzonitrile core is a versatile scaffold that has been extensively explored in medicinal chemistry due to its ability to form hydrogen bonds and engage in π-stacking interactions with biological targets. The presence of a fluorine atom at the 2-position further enhances these interactions by increasing the electron-withdrawing effect and improving lipophilicity. These properties make this compound an attractive candidate for further derivatization and optimization.

Recent studies have demonstrated the utility of 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, researchers have investigated its potential as an antagonist for ion channels and receptors involved in neurological disorders. The fluorinated benzonitrile derivative has shown promising activity in preclinical models by modulating the activity of these targets without significant off-target effects. This highlights the importance of structural optimization in achieving high selectivity and efficacy.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding mode and interaction dynamics of 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile with biological targets. Advanced computational techniques have allowed researchers to predict binding affinities, identify key interaction residues, and design more potent analogs with improved pharmacological profiles. These insights have not only accelerated the drug discovery process but also provided new avenues for exploring structure-activity relationships (SAR) in fluorinated benzonitrile derivatives.

In addition to its therapeutic potential, 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile has been studied for its role as a key intermediate in agrochemical applications. Fluorinated compounds are known for their enhanced stability against environmental degradation and their ability to interact with biological systems at lower concentrations compared to non-fluorinated analogs. This makes them particularly valuable in developing next-generation pesticides and herbicides that are more effective and environmentally friendly.

The future prospects for 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of novel lead compounds derived from this scaffold. By leveraging artificial intelligence (AI) and big data analytics, researchers can predict promising derivatives with high accuracy before conducting costly wet-lab experiments.

The industrial production of 5-(1-amino-2,2,2-trifluoroethyl)-2-fluorobenzonitrile has also seen significant advancements due to innovations in process chemistry and green manufacturing practices. Continuous flow reactors have enabled more efficient synthesis routes while reducing waste generation and energy consumption. These sustainable approaches align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion,5-(1-amino-2,2,2-trifluoroethyl)-fluronitrobenzyl amine (CAS No 1270340-63-0) represents a fascinating example of how structural modifications can lead to novel bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery across multiple therapeutic areas including oncology neurology infectious diseases pain management etc Its continued study will undoubtedly contribute further insights into fluorinated organic chemistry biology interface opening doors new possibilities medicinal innovation